N-(4-(Chlorodifluoromethoxy)phenyl)-3-(pyrimidin-5-yl)benzamide
Overview
Description
PMID25656651-Compound-36a is a small molecular drug with a molecular weight of 375.8. It is known for its potential therapeutic applications, particularly in targeting specific proteins involved in various diseases .
Preparation Methods
The synthesis of PMID25656651-Compound-36a involves multiple steps, including the use of specific reagents and reaction conditions. The detailed synthetic routes and industrial production methods are typically proprietary and may involve complex chemical processes .
Chemical Reactions Analysis
PMID25656651-Compound-36a undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
PMID25656651-Compound-36a has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and in biology for understanding cellular processes. In medicine, it is investigated for its potential therapeutic effects on various diseases, including cancer and inflammatory conditions. Industrial applications may include its use in the development of new materials and chemical processes .
Mechanism of Action
The mechanism of action of PMID25656651-Compound-36a involves targeting specific molecular pathways. It interacts with proteins and enzymes, leading to the modulation of signaling pathways such as STAT5, PI3K/Akt, and Erk1/2. These interactions result in changes in cell transformation, survival, and proliferation .
Comparison with Similar Compounds
PMID25656651-Compound-36a can be compared with other similar compounds, such as PMID25656651-Compound-37a and PMID25656651-Compound-19a. These compounds share similar structural features but may differ in their specific molecular targets and therapeutic applications. The uniqueness of PMID25656651-Compound-36a lies in its specific interaction with certain proteins and its potential therapeutic effects .
Properties
Molecular Formula |
C18H12ClF2N3O2 |
|---|---|
Molecular Weight |
375.8 g/mol |
IUPAC Name |
N-[4-[chloro(difluoro)methoxy]phenyl]-3-pyrimidin-5-ylbenzamide |
InChI |
InChI=1S/C18H12ClF2N3O2/c19-18(20,21)26-16-6-4-15(5-7-16)24-17(25)13-3-1-2-12(8-13)14-9-22-11-23-10-14/h1-11H,(H,24,25) |
InChI Key |
IEPKEELESQZYDU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)OC(F)(F)Cl)C3=CN=CN=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3-Aminopiperidin-1-yl)-1-but-2-ynyl-3-[(4-methylquinazolin-2-yl)methyl]pyrimidine-2,4-dione](/img/structure/B10834082.png)
![N-[1-propan-2-yl-3-[4-[[3-(trifluoromethyl)phenyl]carbamoylamino]phenyl]pyrazolo[3,4-d]pyrimidin-4-yl]cyclopropanecarboxamide](/img/structure/B10834097.png)
![6-(3-Aminopiperidin-1-yl)-1-but-2-ynyl-3-(5,7-diazatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaen-6-ylmethyl)pyrimidine-2,4-dione](/img/structure/B10834104.png)
![1-(pyridin-3-ylmethyl)-N-(4-(trifluoromethoxy)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B10834109.png)
![4-[(5-Chloropyridin-2-yl)methoxy]-1-[6-[1-methyl-5-(methylamino)-3-azabicyclo[3.1.0]hexan-3-yl]pyridin-3-yl]pyridin-2-one](/img/structure/B10834111.png)
![1-(8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraen-11-yl)-4-phenylmethoxypyridin-2-one](/img/structure/B10834112.png)
![N-[[3-(trifluoromethyl)phenyl]methyl]-3,5,11,14,16-pentazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),2,4,6,8(13),9,11,16,18-nonaen-4-amine](/img/structure/B10834113.png)
![1-[4-(2-Cyclopropyl-2-hydroxyethoxy)-3-methoxyphenyl]-3-(4-phenylphenoxy)pyrrolidin-2-one](/img/structure/B10834131.png)
![N-[(4-chlorophenyl)methyl]-3,5,11,14,16-pentazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),2,4,6,8(13),9,11,16,18-nonaen-4-amine](/img/structure/B10834137.png)
![N-[(3,4-difluorophenyl)methyl]-3,5,11,14,16-pentazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),2,4,6,8(13),9,11,16,18-nonaen-4-amine](/img/structure/B10834142.png)
![3-amino-N-[4-[(5S,7S)-7-hydroxy-8-methylidene-4-oxaspiro[2.5]octan-5-yl]pyridin-3-yl]-6-phenylpyrazine-2-carboxamide](/img/structure/B10834155.png)
![N-(5-(3,5-difluorophenylthio)-1-H-pyrazolo[3,4-b]pyridine-3-yl)-4-(4-methylpiperazine-1-yl)-2-(tetrahydro-2H-pyran-4-ylamino)benzamide](/img/structure/B10834163.png)
